Cas no 6300-93-2 (6-methyl-2-sulfanylidene-1,3-diazinan-4-one)

6-methyl-2-sulfanylidene-1,3-diazinan-4-one structure
6300-93-2 structure
Product Name:6-methyl-2-sulfanylidene-1,3-diazinan-4-one
CAS No:6300-93-2
MF:C5H8N2OS
MW:144.194819450378
CID:1643518
PubChem ID:3431792
Update Time:2025-04-21

6-methyl-2-sulfanylidene-1,3-diazinan-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-2-sulfanylidene-1,3-diazinan-4-one
    • NSC44128
    • AKOS002337312
    • 5,6-Dihydro-6-methyl-2-thiouracil
    • STK506918
    • SBB059861
    • 6-methyl-2-thioxo-tetrahydro-pyrimidin-4-one
    • 6-methyl-2-sulfanyl-3,5,6-trihydropyrimidin-4-one
    • AC1MP9M9
    • STK049834
    • 6-Methyl-2-thio-5.6-dihydro-uracil
    • NSC44128; AKOS002337312; 5,6-Dihydro-6-methyl-2-thiouracil; STK506918; SBB059861; 6-methyl-2-thioxo-tetrahydro-pyrimidin-4-one; 6-methyl-2-sulfanyl-3,5,6-trihydropyrimidin-4-one; AC1MP9M9; STK049834; 6-Methyl-2-thio-5.6-dihydro-uracil;
    • 6-methyl-2-thioxotetrahydropyrimidin-4(1H)-one
    • 6-methyl-2-sulfanyl-5,6-dihydropyrimidin-4(3H)-one
    • DTXSID60392413
    • SCHEMBL22187093
    • 6300-93-2
    • AKOS005384996
    • AKOS016037183
    • NSC-44128
    • Inchi: 1S/C5H8N2OS/c1-3-2-4(8)7-5(9)6-3/h3H,2H2,1H3,(H2,6,7,8,9)
    • InChI Key: QEXSOJQMAYEVMA-UHFFFAOYSA-N
    • SMILES: S=C1NC(CC(C)N1)=O

Computed Properties

  • Exact Mass: 144.03584
  • Monoisotopic Mass: 144.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 73.2Ų

Experimental Properties

  • Density: 1.29
  • Boiling Point: 218.9°C at 760 mmHg
  • Flash Point: 86.2°C
  • Refractive Index: 1.591
  • PSA: 41.13
  • LogP: 0.42690
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